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Compound of Interest

Compound Name: N-0861 racemate

Cat. No.: B2888030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of TAK-861, a potent and selective

orexin receptor 2 (OX2R) agonist, for its use in neuroscience research. This document details

its mechanism of action, key in vitro and in vivo experimental data, and protocols for its

application.

Introduction to TAK-861
TAK-861 is an orally available, selective agonist for the orexin receptor 2 (OX2R).[1][2] Orexin

neuropeptides are crucial regulators of wakefulness, and their deficiency is the underlying

cause of narcolepsy type 1 (NT1).[2][3] By selectively activating OX2R, TAK-861 aims to

restore orexin signaling, thereby promoting wakefulness and alleviating symptoms of

hypersomnia disorders.[3][4] Its chemical name is N-{(2S,3R)-4,4-Difluoro-1-(2-hydroxy-2-

methylpropanoyl)-2-[(2,3',5'-trifluoro[1,1'-biphenyl]-3-yl)methyl]pyrrolidin-3-

yl}ethanesulfonamide.[2]

Mechanism of Action and Signaling Pathway
TAK-861 exerts its effects by binding to and activating OX2R, a G-protein coupled receptor

(GPCR). Orexin receptors, including OX2R, can couple to various G-proteins such as Gq/11,

Gi/o, and Gs.[5][6] Activation of these pathways leads to the stimulation of downstream

effectors like phospholipase C (PLC), resulting in an increase in intracellular calcium levels and
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the activation of protein kinase C (PKC).[5][7] This signaling cascade ultimately leads to

neuronal excitation and the promotion of a wakeful state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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